Cas no 1264046-99-2 (Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate
• CAS No: 1264046-99-2
• MF: C₁₂H₁₂FN₃O₂
• MW: 249.240985870361
• MDL: MFCD07388410
• CID: 822867
• PubChem ID: 14994510
• Update Time: 2025-05-23

Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate
• ethyl 5-amino-1-(4-fluorophenyl)pyrazole-3-carboxylate
• AK139423
• MILOBAIYUXUZQJ-UHFFFAOYSA-N
• AX8221432
• 5-amino-1-(4-fluorophenyl)-1h-pyrazole-3-carboxylic acid ethyl ester
• 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(4-fluorophenyl)-, ethyl ester
• CS-0122721
• DS-6683
• SCHEMBL4701523
• Z3241251814
• ETHYL5-AMINO-1-(4-FLUOROPHENYL)-1H-PYRAZOLE-3-CARBOXYLATE
• EN300-6480820
• 1264046-99-2
• AKOS022172657
• C72104
• DB-129932
• MFCD07388410
• DTXSID90566685

• MDL： MFCD07388410
• Inchi： 1S/C12H12FN3O2/c1-2-18-12(17)10-7-11(14)16(15-10)9-5-3-8(13)4-6-9/h3-7H,2,14H2,1H3
• InChI Key： MILOBAIYUXUZQJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(=CC(C(=O)OCC)=N1)N

Computed Properties

• Exact Mass: 249.09135480g/mol
• Monoisotopic Mass: 249.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 407.3±35.0°C at 760 mmHg
• Flash Point: 200.1±25.9 °C
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate

Recent Advances in the Study of Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate (CAS: 1264046-99-2)

Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate (CAS: 1264046-99-2) is a pyrazole derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a key intermediate in the preparation of pharmacologically active compounds. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the context of current chemical and biomedical research.

The compound's structural features, including the presence of a fluorine atom and an amino group, make it a versatile building block for the synthesis of various heterocyclic compounds. Recent synthetic methodologies have emphasized the optimization of reaction conditions to improve yield and purity. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported a novel one-pot synthesis approach that achieved a yield of over 85% under mild conditions, significantly reducing the production cost and environmental impact.

In terms of biological activity, Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate has shown promising results as a precursor for the development of kinase inhibitors. A recent study demonstrated its efficacy in the synthesis of compounds targeting the JAK-STAT signaling pathway, which is implicated in various inflammatory and autoimmune diseases. The study, conducted by researchers at the University of Cambridge, highlighted the compound's ability to enhance the binding affinity of the resulting inhibitors, thereby improving their therapeutic potential.

Furthermore, the compound's pharmacokinetic properties have been investigated in preclinical models. A 2023 study in the European Journal of Pharmaceutical Sciences evaluated its metabolic stability and bioavailability, revealing favorable characteristics such as moderate plasma protein binding and good oral absorption. These findings suggest that Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate could serve as a viable candidate for further drug development efforts.

In conclusion, recent research on Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate (CAS: 1264046-99-2) underscores its importance as a multifunctional intermediate in medicinal chemistry. Advances in synthetic methodologies, coupled with its demonstrated biological activities, position this compound as a valuable tool for the discovery of new therapeutic agents. Future studies are expected to explore its applications in additional disease models and optimize its derivatives for clinical use.